Cas no 88940-39-0 (1-Butanamine, 4-(4-pyridinylthio)-)

• Product Name: 1-Butanamine, 4-(4-pyridinylthio)-
• CAS No: 88940-39-0
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 619142
• PubChem ID: 13557537
• Update Time: 2025-04-19

1-Butanamine, 4-(4-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-(4-pyridinylthio)-
• 4-pyridin-4-ylsulfanylbutan-1-amine
• DTXSID20543803
• SCHEMBL8616072
• OPLQGEFQOGKXOP-UHFFFAOYSA-N
• AKOS017530206
• 4-(4-pyridylthio)butanamine
• 88940-39-0
• 4-[(Pyridin-4-yl)sulfanyl]butan-1-amine
• 4-(4-aminobutylthio)pyridine

• Inchi： 1S/C9H14N2S/c10-5-1-2-8-12-9-3-6-11-7-4-9/h3-4,6-7H,1-2,5,8,10H2
• InChI Key： OPLQGEFQOGKXOP-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)CCCCN

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.2Ų